molecular formula C18H20F2N2 B8454791 N-(4-fluorobenzyl)-N-(3-fluorophenyl)-4-piperidinamine CAS No. 679408-37-8

N-(4-fluorobenzyl)-N-(3-fluorophenyl)-4-piperidinamine

Cat. No.: B8454791
CAS No.: 679408-37-8
M. Wt: 302.4 g/mol
InChI Key: ORKNCAZKJYJQJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-fluorobenzyl)-N-(3-fluorophenyl)-4-piperidinamine is a useful research compound. Its molecular formula is C18H20F2N2 and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

679408-37-8

Molecular Formula

C18H20F2N2

Molecular Weight

302.4 g/mol

IUPAC Name

N-(3-fluorophenyl)-N-[(4-fluorophenyl)methyl]piperidin-4-amine

InChI

InChI=1S/C18H20F2N2/c19-15-6-4-14(5-7-15)13-22(17-8-10-21-11-9-17)18-3-1-2-16(20)12-18/h1-7,12,17,21H,8-11,13H2

InChI Key

ORKNCAZKJYJQJX-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1N(CC2=CC=C(C=C2)F)C3=CC(=CC=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tert-butyl 4-[3-fluoro(4-fluorobenzyl)anilino]-1-piperidinecarboxylate 8 (25.5 g) was dissolved in dichloromethane and the solution was cooled to 0° C. TFA (30 ml) was added to the solution and the reaction mixture was stirred at room temperature. After 1 h 30, TFA (20 ml) was added and the reaction mixture was stirred for a further 30 minutes. The solvent was removed under vacuum and the residue was taken up in dichloromethane and water. The aqueous phase was alkalized by addition of NaOH and washed with dichloromethane. The combined organic layers were dried over MgSO4 and concentrated. The crude was purified by chromatography (eluant: CH2Cl2/MeOH/NH4OH 95/5/0.5) to give N-(4-fluorobenzyl)-N-(3-fluorophenyl)-4-piperidinamine (18.4 g) as a free base.
Name
Tert-butyl 4-[3-fluoro(4-fluorobenzyl)anilino]-1-piperidinecarboxylate
Quantity
25.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Three

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